Cas no 1261903-86-9 (6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261903-86-9
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323152
• CID: 2762439
• PubChem ID: 53228973
• Update Time: 2025-04-21

6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261903-86-9
• 3-Fluoro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• 6-FLUORO-2-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• DTXSID50692353
• 3-Fluoro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• MFCD18323152
• 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323152
• Inchi： 1S/C17H16FNO4S/c18-15-5-3-4-14(16(15)17(20)21)12-6-8-13(9-7-12)24(22,23)19-10-1-2-11-19/h3-9H,1-2,10-11H2,(H,20,21)
• InChI Key： WWOSTXVWHNCLKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C=2C(=O)O)F)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733Da
• Monoisotopic Mass: 349.07840733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų